Cas no 105393-23-5 (ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate)

Ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate is a cyclopropane derivative featuring a tert-butylphenyl substituent and an ethyl ester functional group. This compound is of interest in organic synthesis due to its sterically hindered aromatic moiety and the strained cyclopropane ring, which can serve as a versatile intermediate in the preparation of more complex molecules. Its structural characteristics make it suitable for applications in pharmaceuticals, agrochemicals, and materials science, where rigid, aromatic-functionalized cyclopropanes are desired. The tert-butyl group enhances solubility in nonpolar solvents, while the ester functionality allows for further derivatization. The compound’s stability and reactivity profile make it a valuable building block in synthetic chemistry.

ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate structure

105393-23-5 structure

Product Name:ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate

CAS No:105393-23-5

MF:C₁₆H₂₂O₂

MW:246.344685077667

MDL:MFCD02176657

CID:2874544

PubChem ID:615698

Update Time:2025-06-08

ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate
- EN300-227909
- Ethyl 2-(4-tert-butylphenyl)cyclopropanecarboxylate #
- Ethyl 2-(4-tert-butylphenyl)cyclopropanecarboxylate
- STK316002
- Ethyl 2-(4-(tert-butyl)phenyl)cyclopropane-1-carboxylate
- Cyclopropanecarboxylic acid, 2-[4-(1,1-dimethylethyl)phenyl]-, ethyl ester-
- CS-0299040
- Ethyl2-(4-(tert-butyl)phenyl)cyclopropanecarboxylate
- 105393-23-5
- 2-(4-tert-Butyl-phenyl)-cyclopropanecarboxylic acid ethyl ester
- AKOS000304560
- Ethyl 2-(4-(tert-butyl)phenyl)cyclopropanecarboxylate
- BBL039436
- SCHEMBL1833981
- MDL： MFCD02176657
- Inchi： 1S/C16H22O2/c1-5-18-15(17)14-10-13(14)11-6-8-12(9-7-11)16(2,3)4/h6-9,13-14H,5,10H2,1-4H3
- InChI Key： UCDAWOWWZUSWFQ-UHFFFAOYSA-N
- SMILES： O(CC)C(C1CC1C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

Exact Mass: 246.161979940Da
Monoisotopic Mass: 246.161979940Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 26.3Å²

ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	027280-250mg	2-(4- tert -Butyl-phenyl)-cyclopropanecarboxylic acid ethyl ester	105393-23-5		250mg	￡144.00	2022-03-01
Fluorochem	027280-1g	2-(4- tert -Butyl-phenyl)-cyclopropanecarboxylic acid ethyl ester	105393-23-5		1g	￡287.00	2022-03-01
Fluorochem	027280-5g	2-(4- tert -Butyl-phenyl)-cyclopropanecarboxylic acid ethyl ester	105393-23-5		5g	￡782.00	2022-03-01
Chemenu	CM313059-1g	Ethyl 2-(4-(tert-butyl)phenyl)cyclopropanecarboxylate	105393-23-5	95%	1g	$551	2021-06-15
Chemenu	CM313059-1g	Ethyl 2-(4-(tert-butyl)phenyl)cyclopropanecarboxylate	105393-23-5	95%	1g	$551	2023-02-19
abcr	AB498034-250 mg	Ethyl 2-(4-t-butylphenyl)cyclopropanecarboxylate	105393-23-5		250MG	€231.60	2022-03-24
abcr	AB498034-1 g	Ethyl 2-(4-t-butylphenyl)cyclopropanecarboxylate	105393-23-5		1g	€398.20	2022-03-24
abcr	AB498034-5 g	Ethyl 2-(4-t-butylphenyl)cyclopropanecarboxylate	105393-23-5		5g	€974.50	2022-03-24
Enamine	EN300-227909-0.05g	ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate	105393-23-5	95%	0.05g	$89.0	2024-06-20
Enamine	EN300-227909-0.1g	ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate	105393-23-5	95%	0.1g	$132.0	2024-06-20

ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate

Comprehensive Overview of Ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate (CAS No. 105393-23-5)

Ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate (CAS No. 105393-23-5) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemicals, and advanced material synthesis. Its unique cyclopropane ring structure, combined with the tert-butylphenyl moiety, offers exceptional steric and electronic properties, making it a valuable building block in modern chemistry. Researchers and industries are increasingly exploring its applications due to its versatility and compatibility with green chemistry principles.

The compound's ethyl ester functional group enhances its solubility in organic solvents, facilitating its use in reactions like cross-coupling and cycloadditions. Recent studies highlight its potential in drug discovery, particularly in modulating bioactive molecules' pharmacokinetics. As sustainability gains traction, the demand for high-purity intermediates like CAS 105393-23-5 has surged, driven by its efficiency in reducing synthetic steps and waste generation.

In agrochemicals, ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate serves as a precursor for novel pesticides with lower environmental impact. Its cyclopropane-carboxylate backbone contributes to improved stability and target specificity, addressing global concerns about food security and eco-friendly pest control. Analytical techniques such as HPLC and NMR are critical for verifying its purity, ensuring compliance with regulatory standards like REACH and FDA guidelines.

Beyond traditional applications, this compound is gaining attention in material science, particularly in polymer modification and liquid crystal formulations. Its rigid tert-butylphenyl group imparts thermal resistance, making it suitable for high-performance coatings. With the rise of AI-driven molecular design, computational tools now predict its reactivity, accelerating R&D cycles—a trend aligning with industry 4.0's digital transformation.

Frequently searched questions include: "How to synthesize ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate?" or "CAS 105393-23-5 suppliers for pharmaceutical use." These reflect growing interest in scalable production and niche applications. Proper storage conditions (e.g., inert atmosphere, low humidity) are also a common query, underscoring the need for handling best practices.

In summary, ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate (CAS No. 105393-23-5) exemplifies innovation at the intersection of chemistry and sustainability. Its multifaceted roles—from drug development to smart materials—position it as a compound of enduring relevance in scientific and industrial advancements.